Cas no 2137533-72-1 (4-(difluoromethoxy)-3-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 4-(difluoromethoxy)-3-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2137533-72-1
• MF: C₈H₇F₃O₄S
• MW: 256.198992013931
• CID: 5984895
• PubChem ID: 165474857
• Update Time: 2025-05-26

4-(difluoromethoxy)-3-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-methoxybenzene-1-sulfonyl fluoride
• EN300-1131750
• 2137533-72-1

• Inchi： 1S/C8H7F3O4S/c1-14-7-4-5(16(11,12)13)2-3-6(7)15-8(9)10/h2-4,8H,1H3
• InChI Key： KLCWJSVDIVZZSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 256.00171436g/mol
• Monoisotopic Mass: 256.00171436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on 4-(difluoromethoxy)-3-methoxybenzene-1-sulfonyl fluoride

4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride is a highly specialized organic compound with the CAS number 2137533-72-1. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their unique chemical properties and applications in various fields. The structure of this compound is characterized by a benzene ring substituted with a sulfonyl fluoride group at position 1, a difluoromethoxy group at position 4, and a methoxy group at position 3. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride typically involves multi-step organic synthesis strategies. The starting material is often a substituted benzene derivative, which undergoes a series of functional group transformations to introduce the sulfonyl fluoride, difluoromethoxy, and methoxy groups. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly routes for the synthesis of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The chemical properties of 4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride are heavily influenced by its functional groups. The sulfonyl fluoride group is highly electrophilic due to the electron-withdrawing nature of both the sulfur and fluorine atoms. This makes the compound an excellent electrophile in various nucleophilic substitution reactions. The difluoromethoxy group introduces additional electron-withdrawing effects, further enhancing the electrophilicity of the sulfonyl fluoride moiety. On the other hand, the methoxy group at position 3 provides some electron-donating resonance effects, which can modulate the reactivity of the molecule depending on its position relative to other substituents.

One of the most notable applications of 4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride is in drug discovery and development. Sulfonyl fluorides are known to act as bioisosteres for sulfonamides, offering improved pharmacokinetic properties such as enhanced bioavailability and reduced toxicity. Recent studies have explored the use of this compound as a potential lead molecule in anti-inflammatory and antiviral drug development. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain viral proteases, suggesting its potential as an antiviral agent.

In addition to its pharmaceutical applications, 4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride has also found utility in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent breakthroughs in this field have demonstrated that incorporating sulfonyl fluoride groups into polymer backbones can significantly enhance their charge transport properties.

From an analytical chemistry perspective, 4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluoride serves as a valuable reference standard for quality control and method validation in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and stability make it an ideal candidate for calibrating instruments and ensuring accurate quantification of related compounds in complex matrices.

Recent research has also focused on understanding the environmental fate and toxicity of 4-(Difluoromethoxy)-3-Methoxybenzene-1-Sulfonyl Fluide. Studies have shown that under certain environmental conditions, this compound undergoes hydrolysis to form less toxic byproducts. However, further investigations are required to fully assess its potential impact on ecosystems and human health.

In conclusion, 4-(Difluoromethoxide)-3-Mehtoxylbenzenesulfone fluoride (CAS No: 2137533-72-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis methodologies and application areas, highlight its importance as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its reactivity and utility, this compound is poised to play an increasingly prominent role in both academic and industrial settings.